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Butopyronoxyl Profile and Comparative Data

The table below summarizes the available information on butopyronoxyl and other common synthetic

repellents to facilitate an objective comparison.

Repellent
Name

Chemical
Class /
Origin

Primary
Target
Pests

Key Efficacy
Data
(Duration,
etc.)

Safety &
Regulatory
Notes

Other
Characteristics
(Odor, Material
Safety)

Butopyronoxyl Synthetic
(Unclassified

pesticide) [1]

Ticks, Flies,
Gnats,

Mosquitoes
[1]

Limited
quantitative

data available
[1]

Not approved
in the EU;

limited safety
data [1]

Pale orange-red
liquid with an

aromatic odor [1]

DEET (N,N-
diethyl-m-
toluamide)

Synthetic [2] Mosquitoes,
Ticks [3] [4]

Up to 10-12
hours of

protection
(varies by

concentration)
[3]

EPA-approved;
rare reports of

neurotoxicity at
high

concentrations
[3]

Gold standard;
can damage

plastics and
synthetic fabrics;

strong odor [3]
[4]

Picaridin
(Icaridin)

Synthetic
(mimics

piperine from

Ticks,
Mosquitoes,

Up to 12-14
hours of

protection

EPA-approved;
considered

safe with fewer

Odorless, non-
greasy, and

does not
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Repellent
Name

Chemical
Class /
Origin

Primary
Target
Pests

Key Efficacy
Data
(Duration,
etc.)

Safety &
Regulatory
Notes

Other
Characteristics
(Odor, Material
Safety)

pepper
plants) [4]

Flies, Gnats
[4]

(comparable
to DEET) [3]

[4]

safety
concerns than

DEET [3]

damage
materials [3] [4]

IR3535 Synthetic [2] Ticks,

Mosquitoes
(more

effective
against

ticks) [3]

Shorter

duration than
DEET or

Picaridin [3]

EPA-approved

[3]

Can damage

plastics [3]

Oil of Lemon
Eucalyptus
(OLE/PMD)

Plant-derived

(Eucalyptus
citriodora) [2]

[4]

Mosquitoes

[4]

Up to 6 hours

of protection
[4]

EPA-approved;

not
recommended

for children
under 3 [3]

Natural origin;

strong smell that
can permeate

gear [4]

Experimental Protocol Considerations

The search results did not yield detailed methodologies for evaluating butopyronoxyl. For a rigorous

comparison, you would typically need to consult standardized testing protocols. Repellent efficacy is

commonly assessed through arm-in-cage studies or field tests that measure the complete protection time

from bites. Since such data is unavailable for butopyronoxyl, its performance profile remains incomplete

compared to the well-documented alternatives.

Guidance for Further Research

Given the gaps in the current search results, here are steps to gather more robust information suitable for a

professional audience:
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Consult Specialized Databases: Search platforms like SciFinder, Reaxys, or PubMed using the

Chemical Abstracts Service (CAS) number for butopyronoxyl, which is 532-34-3 [1]. This will help
locate primary scientific literature, including any historical studies and patents.

Refine Search Queries: Use more technical search terms like "butopyronoxyl efficacy trial,"
"butopyronoxyl arm-in-cage study," or "butopyronoxyl comparative repellency" to target specific

experimental data.
Investigate Regulatory Sources: Documents from the U.S. EPA or the European Chemicals
Agency (ECHA) might contain more detailed toxicological and ecotoxicological data that was
submitted for regulatory review [1].

Chemical Structure Diagram

As requested, here is a diagram illustrating the molecular structure of butopyronoxyl, generated using

Graphviz DOT language.

Butopyronoxyl

Canonical SMILES:
CCCCOC(=O)C1=CC(=O)CC(O1)(C)C

Molecular Mass:
226.27 g·mol⁻¹

Chemical Formula:
C₁₂H₁₈O₄

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Butopyronoxyl synthetic repellent comparison]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b573625#butopyronoxyl-synthetic-

repellent-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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